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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 3-
bromoaniline (CAS No. 591-19-5). The information is compiled and presented to meet the

needs of laboratory and research professionals, with a focus on data presentation, safe

handling protocols, and emergency preparedness.

Section 1: Chemical and Physical Properties
3-Bromoaniline is an off-white to light brown crystalline solid or a yellow-orange liquid.[1][2] It

is slightly soluble in water but soluble in organic solvents like ethanol, ether, and chloroform.[1]

A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₆H₆BrN [1]

Molecular Weight 172.02 g/mol [3][4]

Appearance

Off-white to light brown

crystalline solid or yellow-

orange liquid

[1][5]

Melting Point 15 - 18 °C (59 - 64.4 °F) [6]

Boiling Point 251 - 253 °C (483.8 - 487.4 °F) [7][5]

Flash Point 230 °C (446 °F) [2][5][8]

Density 1.580 g/mL at 25 °C [7][5]

Vapor Pressure No data available [5]

Solubility
Slightly soluble in water;

soluble in organic solvents

Autoignition Temperature No information available [8]

Section 2: Toxicological Data and Hazard
Identification
3-Bromoaniline is classified as a hazardous substance. It is harmful if swallowed, in contact

with skin, or if inhaled.[2][8][9] It causes skin and serious eye irritation and may cause

respiratory irritation.[2][8][9] Prolonged exposure may have carcinogenic effects.[1] One of the

significant toxicological concerns is its potential to cause methemoglobinemia, a condition

where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[3]

A summary of the available toxicological data is presented in Table 2.
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Toxicity Data Value Species Route Reference(s)

GHS

Classification

Acute Toxicity,

Oral (Category

4), Acute Toxicity,

Dermal

(Category 4),

Acute Toxicity,

Inhalation

(Category 4),

Skin

Corrosion/Irritatio

n (Category 2),

Serious Eye

Damage/Eye

Irritation

(Category 2),

Specific target

organ toxicity -

single exposure

(Category 3),

Respiratory

system

N/A N/A [2][8][9]

LDLo (Lowest

published lethal

dose)

140 mg/kg Rat Intraperitoneal [10]
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Carcinogenicity

No component of

this product

present at levels

greater than or

equal to 0.1% is

identified as

probable,

possible or

confirmed human

carcinogen by

IARC.

N/A N/A [9][11]

Note on Experimental Protocols
While the toxicological data presented are from established safety data sheets and databases,

the detailed experimental protocols for these specific studies on 3-bromoaniline are not

publicly available in the searched resources. The LDLo value is cited from the Registry of Toxic

Effects of Chemical Substances (RTECS) with a reference to the publication "Toxicologist," but

the full study methodology is not provided.[10] The GHS classifications for skin and eye

irritation are likely based on standardized tests such as those outlined by the Organisation for

Economic Co-operation and Development (OECD). These typically involve applying the

substance to the skin or eyes of laboratory animals (like rabbits) and observing the effects over

a set period. However, the specific reports for 3-bromoaniline are not accessible.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimizing exposure risks.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors or dust.[1][9]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE selection process when handling 3-
bromoaniline.

Handling 3-Bromoaniline Assess Task-Specific Risks
(e.g., weighing, transferring, heating)

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection

if risk of
inhalation

Chemical Safety Goggles
(conforming to EN166 or OSHA 29 CFR 1910.133)

Face Shield (in addition to goggles for splash risk)

if splash
hazard

Proceed with Task Safely
Chemically Resistant Gloves

(e.g., Nitrile rubber, Neoprene)
Inspect before use.

Use proper glove removal technique

Lab Coat or Chemical Resistant Apron

NIOSH/MSHA approved respirator
(if ventilation is inadequate or exposure limits are exceeded)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling 3-
bromoaniline.
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Hygiene Measures
Wash hands thoroughly after handling and before eating, drinking, or smoking.[8][9]

Remove and wash contaminated clothing before reuse.[8]

Avoid contact with skin, eyes, and clothing.[2][11]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2][8]

Section 4: Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage
Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[2][8]

Store away from incompatible materials such as acids, acid anhydrides, acid chlorides, and

chloroformates.[2][5]

Keep away from heat, sparks, and flame.[2][5]

Disposal
Dispose of contents and container to an approved waste disposal plant.[2][8]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2][8]

Do not let the product enter drains.[9][11]

The following diagram outlines the general waste disposal workflow.
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3-Bromoaniline Waste Generated

Classify as Hazardous Waste
(Consult local, regional, and national regulations)

Collect in a suitable, closed, and labeled container

Store in a designated, secure area
away from incompatible materials

Arrange for disposal by a licensed
waste disposal company

Waste Disposed of Safely

Click to download full resolution via product page

Caption: Waste disposal workflow for 3-bromoaniline.

Section 5: Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[8][9][11]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothes and shoes. Consult a

physician.

[8][9][11]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids. Consult

a physician.

[8][9][11]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[8][9][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][11]

Specific Hazards: Combustible material. Vapors may form an explosive mixture with air.[8]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen halides.[2][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][9]

Accidental Release Measures
The following diagram illustrates the workflow for responding to an accidental spill of 3-
bromoaniline.
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Accidental Release of 3-Bromoaniline

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, eye protection, protective clothing)

Contain the spill. Prevent entry into drains.

Soak up with inert absorbent material
(e.g., sand, silica gel, universal binder)

Collect into a suitable, closed container for disposal

Clean the spill area

Dispose of waste according to regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 3-bromoaniline.
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By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle 3-bromoaniline, minimizing risks to themselves

and the environment. Always refer to the most current Safety Data Sheet (SDS) from your

supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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